1-Phenyl-1-propyne
Overview
Description
Synthesis Analysis
The synthesis of 1-Phenyl-1-propyne and its derivatives involves multiple approaches. For example, palladium(0) complexes with unsymmetric bidentate nitrogen ligands have been developed as efficient, highly active catalysts for the allylation of amines, alcohols, and carboxylic acids with 1-phenyl-1-propyne under mild conditions, offering a rapid generation of various allylated products (Wagh et al., 2011).
Molecular Structure Analysis
Research on the molecular structure of 1-Phenyl-1-propyne has revealed insights into its bonding properties on metal surfaces, such as copper. Studies using temperature-programmed desorption and photoemission spectroscopies have provided detailed information on its adsorption and bonding behavior on Cu(111) surfaces, indicating a di-sigma-bonding of the acetylenic carbons to copper atoms (Sohn, Wei, & White, 2007).
Chemical Reactions and Properties
The reaction of 1-Phenyl-1-propyne with other compounds has been a subject of interest, revealing its potential in the formation of polycyclic aromatic hydrocarbons (PAHs) through reactions with phenyl radicals. Such reactions have been characterized at various levels of theory, exploring the potential energy surface for these interactions (Vereecken et al., 2002).
Physical Properties Analysis
The chromatographic properties of poly(1-phenyl-1-propyne) (PPP) have been studied, showing its utility in separating a range of hydrocarbons, alcohols, aromatic, and sulfur-bearing compounds. This highlights the significance of PPP's physical properties in analytical applications (Belotserkovskaya & Yakovleva, 2010).
Chemical Properties Analysis
The chemical properties of 1-Phenyl-1-propyne, particularly its oxidation reactions, have been explored using copper(II) complexes. These studies have demonstrated the effects of various factors such as acid/base conditions, oxidants, and surfactants on the oxidation outcomes, leading to the formation of diketones and aldehydes under specific conditions (Kumar & Mathur, 2015).
Scientific Research Applications
Catalysis in Chemical Reactions
1-Phenyl-1-propyne is used as a substrate in the field of catalysis. For instance, thiol-treated ultrathin Pd nanosheets exhibit excellent catalytic selectivity (>97%) toward the semihydrogenation product (1-phenyl-1-propene) when hydrogenating 1-phenyl-1-propyne. This catalyst shows high stability and maintains its activity and selectivity over multiple cycles, demonstrating the potential of 1-phenyl-1-propyne in fine chemical hydrogenation processes (Zhao et al., 2018).
Formation of Complex Molecules
Research involving 1-phenyl-1-propyne contributes to understanding complex molecular formation, such as the aromatic indene molecule, in combustion-like conditions. This molecule and its isomers, including 1-phenyl-1-propyne, can be formed in high-temperature reactions involving the phenyl radical and propyne, highlighting the compound's role in chemical reaction pathways (Zhang et al., 2011).
Polymer Science
1-Phenyl-1-propyne is used in synthesizing certain polymers. For example, the addition of C60 to the initiator mixture in polymerizations of 1-phenyl-1-propyne can significantly enhance catalytic activity, producing high molecular weight polymers. These polymers exhibit valuable properties like solubility, stability, and film-forming abilities, and have applications in light emission and optical limiting (Tang et al., 2000).
Oxidation Processes
Copper(II) complexes used as catalysts for the oxidation of 1-phenyl propyne demonstrate the versatility of this compound in fine chemical synthesis. The oxidation products vary under different conditions, highlighting the compound's reactivity and potential for producing a range of chemical products (Kumar & Mathur, 2015).
Surface Science
Studies on the bonding properties of 1-phenyl-1-propyne on surfaces like Cu(111) contribute to the field of surface science. Such studies use techniques like temperature-programmed desorption and photoemission spectroscopies, providing insights into molecular adsorption and interaction with metal surfaces (Sohn, Wei, & White, 2007).
Future Directions
properties
IUPAC Name |
prop-1-ynylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8/c1-2-6-9-7-4-3-5-8-9/h3-5,7-8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHUURDQYRGVEHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
53621-07-1 | |
Record name | Poly(1-phenyl-1-propyne) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53621-07-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID10217667 | |
Record name | 1-Phenyl-1-propyne | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10217667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Sigma-Aldrich MSDS] | |
Record name | 1-Phenyl-1-propyne | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/19400 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
1-Phenyl-1-propyne | |
CAS RN |
673-32-5 | |
Record name | Methylphenylacetylene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=673-32-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Phenyl-1-propyne | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000673325 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Phenyl-1-propyne | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10217667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Prop-1-ynylbenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.553 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1-PHENYL-1-PROPYNE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/448376BFQC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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